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Supplier Data for Mesopram Stock Solution
Preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Mesopram

CAS No.: 189940-24-7

Cat. No.: S525067

The table below summarizes the key physical and chemical properties of Mesopram from available

commercial sources, essential for planning your stock solution preparation.

Source Catalog

Property Specification Number
Chemical Name (R)-5-(4-Methoxy-3-propoxyphenyl)-5-methyl-2- -

oxazolidinone [1]
Molecular Weight 265.31 g/mol [1] [2] [3] -
Purity >98% [1] Tocris (3053)
Recommended Solvents DMSO (100 mM) [1], Ethanol (100 mM) [1] Tocris (3053)
Solubility (Alternate <26.53 mg/mL in DMSO; <26.53 mg/mL in ethanol  ApexBio (B7257)
Source) (2]
Storage (Powder) +4°C [1] or -20°C [2] -

Proposed Protocol for Stock Solution Preparation
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Based on the solvent information provided, here is a suggested protocol for preparing a 100 mM stock

solution of Mesopram.

Materials

¢ Mesopram powder (e.g., Catalog #3053 from Tocris) [1]
¢ Anhydrous DMSO (or anhydrous ethanol) [1]

e Analytical balance

e Volumetric flask or tube (e.g., 10 mL)

e Micropipettes and appropriate tips

e Sonicator or vortex mixer

Procedure

Calculation: Determine the mass of Mesopram required. For a 10 mL of 100 mM stock solution:
o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight (g/mol)
o Mass = 0.1 mol/L x 0.01 L x 265.31 g/mol = 26.53 mg
¢ Weighing: Tare the weighing vessel and accurately weigh out 26.53 mg of Mesopram powder.
¢ Dissolution: Transfer the powder to a 10 mL volumetric flask. Add a small volume of your chosen
solvent (DMSO or ethanol) to dissolve the powder. Gently vortex or sonicate the mixture until the
solution is clear and no particulate matter is visible.
¢ Bringing to Volume: Carefully add the same solvent to the final volume of 10 mL.
¢ Aliquoting and Storage: Aliquot the stock solution into smaller, single-use vials to avoid repeated
freeze-thaw cycles. Store the aliquots at -20°C or as recommended for long-term stability. The
datasheets do not specify the stability of the solution, so it is advisable to use it soon after preparation

2.

Experimental Workflow for In-Vitro Use

The following diagram outlines a general workflow for preparing and using Mesopram in cell-based assays.
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Start: Prepare 100 mM Stock

(Weigh 26.53 mg Mesopram)

Add solvent (DMSO/Ethanol)
and dissolve

(Bring to 10 mL final Volume)

(Aliquot and store at -20°C)

Thaw aliquot and dilute
in cell culture medium

Apply to cells
(e.g., 1-50 pM final)

Assay: Cytokine Production

(e.g., IFN-y, TNF-q)

Click to download full resolution via product page

Important Considerations for Researchers
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e Solvent Concentration in Assays: When adding the stock solution to cell culture, ensure the final
concentration of DMSO (or ethanol) does not exceed toxic levels (typically <0.1% v/v is a safe starting
point). You will need to calculate the appropriate volume of stock to add to your culture medium.

¢ Biological Activity Validation: As a PDE4 inhibitor, you can validate your stock solution's activity in
vitro. Mesopram has been shown to inhibit IFN-y production by activated human CD4+ T cells in a
dose-dependent manner, with significant inhibition observed at concentrations of 1-10 pg/mL
(approximately 3.8-38 uM) [4]. Monitoring TNF-a suppression is another common readout [1] [3].

e Handling and Safety: This product is intended for research use only [1] [2]. Please refer to the
Safety Data Sheet (SDS) for proper handling, storage, and disposal information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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